Cas no 2228760-73-2 (5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine)

• Product Name: 5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine
• CAS No: 2228760-73-2
• MF: C₉H₁₄N₂O
• MW: 166.220262050629
• CID: 5996155
• PubChem ID: 165613749
• Update Time: 2025-11-07

5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine Chemical and Physical Properties

Names and Identifiers

• 5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine
• EN300-1731884
• 2228760-73-2

• Inchi： 1S/C9H14N2O/c1-6(7-2-3-7)4-8-5-11-9(10)12-8/h5-7H,2-4H2,1H3,(H2,10,11)
• InChI Key： OUUHIOTWXMASTR-UHFFFAOYSA-N
• SMILES： O1C(N)=NC=C1CC(C)C1CC1

Computed Properties

• Exact Mass: 166.110613074g/mol
• Monoisotopic Mass: 166.110613074g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 159
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 52Ų

Additional information on 5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine

Comprehensive Overview of 5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine (CAS No. 2228760-73-2)

The compound 5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine (CAS No. 2228760-73-2) is a specialized organic molecule featuring a unique oxazole core structure with a cyclopropylpropyl substituent. This chemical entity has garnered significant attention in pharmaceutical and agrochemical research due to its potential as a building block for bioactive molecules. The presence of the amine functional group at the 2-position of the oxazole ring enhances its reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, the demand for novel heterocyclic compounds like 5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine has surged, driven by advancements in drug discovery and material science. Researchers are particularly interested in its potential applications in designing small-molecule inhibitors and ligands for biological targets. The cyclopropyl moiety, known for its metabolic stability, contributes to the compound's pharmacokinetic properties, a hot topic in medicinal chemistry optimization.

The synthesis of CAS No. 2228760-73-2 typically involves multi-step organic reactions, including cyclization and functional group transformations. Analytical techniques such as NMR spectroscopy and high-resolution mass spectrometry are critical for characterizing its purity and structure. Given the growing emphasis on green chemistry, recent studies have explored eco-friendly catalytic methods to produce this compound, aligning with the industry's shift toward sustainable practices.

From a commercial perspective, 5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine is often listed under categories like pharmaceutical intermediates and fine chemicals. Its relevance extends to academic labs and industrial R&D, where it serves as a precursor for biologically active derivatives. Online searches frequently associate this compound with queries like "oxazole amine applications" or "cyclopropyl-containing drug candidates", reflecting its interdisciplinary appeal.

Safety and handling protocols for CAS No. 2228760-73-2 emphasize standard laboratory precautions, including the use of personal protective equipment (PPE) and proper ventilation. While not classified as hazardous under major regulatory frameworks, its storage recommendations highlight stability under inert conditions, a detail often sought by procurement specialists searching for "stable heterocyclic suppliers".

In summary, 5-(2-cyclopropylpropyl)-1,3-oxazol-2-amine represents a compelling case study in modern chemical innovation. Its structural features and adaptability position it at the intersection of drug development and materials science, addressing trending themes like fragment-based drug design and molecular diversity. As research continues, this compound is poised to play a pivotal role in addressing unmet challenges across multiple scientific domains.